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Compound of Interest

Compound Name: 8-Bromoxanthine

Cat. No.: B049285

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use and disposal of 8-Bromoxanthine (CAS No. 10357-68-3), a key
reagent in the study of arsenite-inhibited xanthine oxidase. Adherence to these procedures is
critical for ensuring laboratory safety and environmental compliance.

Chemical Identifier and Properties

Property Value

Chemical Name 8-Bromoxanthine

CAS Number 10357-68-3[1][2][3][4][51[6][71[8][°]
Molecular Formula C5H3BrN40O2[1][2][4][6]
Molecular Weight 231.01 g/mol [1][2][4][6][7]
Appearance Off-White to Pale Beige Solid[4]
Storage Temperature 2-8°C Refrigerator[4] or -20°CJ[2]

Hazard Identification and Safety Precautions

8-Bromoxanthine is classified under the Globally Harmonized System (GHS) with the
following hazard identification:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

H317: May cause an
Skin Sensitization GHSO07 Warning allergic skin
reaction[10]

o , H319: Causes serious
Eye Irritation GHSO07 Warning L
eye irritation[10]

Due to its classification, appropriate personal protective equipment (PPE) must be worn at all
times when handling 8-Bromoxanthine.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the
recommended PPE for handling 8-Bromoxanthine in a laboratory setting.

Body Part Protection Specification

Nitrile or latex gloves should
] be worn. Change gloves
Hands Disposable Gloves ) )
frequently, especially if they

become contaminated.

A full-length lab coat, worn

closed, is required. Consider a
Body Lab Coat o )

liquid-resistant apron for

splash hazards.

Safety glasses with side
Eyes Safety Glasses/Goggles shields or chemical splash

goggles are mandatory.[10]

Use a fume hood to handle the
Respiratory (If necessary) solid compound to avoid dust

inhalation.

Operational Plan: Handling and Storage
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. Store in a tightly sealed
container in a refrigerator at 2-8°C or a freezer at -20°C, as recommended by the supplier.[2][4]

Handling Procedures (Weighing and Solution Preparation):
o Preparation: Before handling, ensure all necessary PPE is donned correctly.

e Engineering Controls: Conduct all manipulations of the solid powder, such as weighing and
initial solubilization, within a certified chemical fume hood to prevent inhalation of dust.

» Weighing: Use a microbalance within the fume hood. Handle the powder carefully to
minimize dust generation.

e Solubilization: 8-Bromoxanthine is soluble in DMSO and Methanol.[2] Add the solvent
slowly to the solid. Ensure the container is securely capped before mixing.

Preparation Handling Cleanup
(Don Appropriate PPE) Prepare Fume Hood) (ngh 8-Bromoxanthine (Add Solvent || Cap and Mix) (Clean ‘Work Area)—b(Doff PPE]

Click to download full resolution via product page

Diagram 1: Workflow for Handling 8-Bromoxanthine.

Spill and Exposure Management
Spill Response:
e Solid Spill: Moisten spilled material with a suitable solvent (e.g., methanol or DMSO) to

prevent dust from becoming airborne. Carefully wipe up the material with an absorbent pad,
place it in a sealed container, and dispose of it as chemical waste.

o Solution Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Place
the contaminated material into a sealed container for chemical waste disposal.
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Personal Exposure:

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and
easy to do. Continue rinsing and seek medical attention.

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Disposal Plan

The proper disposal of 8-Bromoxanthine and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

« Do not mix 8-Bromoxanthine waste with non-hazardous trash or other chemical waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) guidelines. It should be disposed of as halogenated organic waste.

Containerization:

¢ Use a designated, leak-proof, and chemically compatible container for collecting 8-
Bromoxanthine waste. The container must be in good condition and have a secure screw-
top cap.

Labeling:
e The hazardous waste label must include:

o The full chemical name: "8-Bromoxanthine"
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[e]

The concentration and quantity of the waste.

o

The associated hazards (e.g., "Skin Sensitizer," "Eye Irritant").

The date the waste was first added to the container.

[¢]

[¢]

The name of the principal investigator or lab manager.
Storage:

o Store the sealed waste container in a designated satellite accumulation area, such as a fume
hood or a secondary containment bin. Ensure the storage area is away from incompatible
materials.

Disposal Request:

e Once the container is full or the experiment is complete, arrange for disposal through your
institution's EHS department. Follow their specific procedures for requesting a waste pickup.
Do not dispose of 8-Bromoxanthine down the drain or in regular trash.
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Diagram 2: Logical Flow for the Disposal of 8-Bromoxanthine Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 8-
Bromoxanthine]. BenchChem, [2026]. [Online PDF]. Available at:
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8-bromoxanthine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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